Cas no 1261898-74-1 (5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique substitution pattern, incorporating multiple fluorine atoms and a trifluoromethyl group. This structural configuration enhances its reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. Its benzoic acid core allows for further functionalization, facilitating derivatization in medicinal chemistry applications. The compound's high purity and well-defined structure ensure reproducibility in research and industrial processes. Its compatibility with cross-coupling and condensation reactions underscores its versatility in organic synthesis.
5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid structure
1261898-74-1 structure
Product Name:5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
CAS No:1261898-74-1
MF:C14H7F5O2
MW:302.196201562881
MDL:MFCD18322466
CID:2762106
PubChem ID:53228285
Update Time:2025-08-04

5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322466
    • 1261898-74-1
    • 2',4-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
    • 5-FLUORO-2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • DTXSID20691818
    • 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
    • 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
    • MDL: MFCD18322466
    • Inchi: 1S/C14H7F5O2/c15-7-4-5-8(10(6-7)13(20)21)9-2-1-3-11(12(9)16)14(17,18)19/h1-6H,(H,20,21)
    • InChI Key: AECXKRRKMFIZHS-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=CC=CC=1C1C=CC(=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 302.03662027Da
  • Monoisotopic Mass: 302.03662027Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329743-5 g
5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261898-74-1 95%
5g
€1159.00 2023-04-26
abcr
AB329743-5g
5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261898-74-1 95%
5g
€1159.00 2024-06-08

Additional information on 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261898-74-1): A Comprehensive Overview

5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261898-74-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and trifluoromethylated structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is C14H8F4O2, and its molecular weight is 300.20 g/mol. The presence of multiple fluorine atoms and a trifluoromethyl group imparts distinct chemical properties to this compound, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

In recent years, 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of the enzyme cyclooxygenase (COX), which plays a key role in the production of prostaglandins, key mediators of inflammation and pain. Studies have shown that this compound exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has also shown potential in cancer research. Research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis.

The structural features of 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, particularly the presence of multiple fluorine atoms, contribute to its high affinity for specific protein targets. This high affinity is crucial for achieving therapeutic efficacy while minimizing off-target effects. Additionally, the compound's lipophilicity enhances its ability to cross biological membranes, facilitating its distribution to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 5-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261898-74-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer drug discovery. Ongoing research and clinical trials will continue to elucidate its full potential and guide its future applications in medicine.

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